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Compound of Interest

Compound Name: 3-(Dipropylamino)propane-1,2-diol

Cat. No.: B3061172 Get Quote

This technical support guide provides essential information on the stability, storage, and

handling of 3-(Dipropylamino)propane-1,2-diol. The following frequently asked questions

(FAQs) and troubleshooting guides are intended for researchers, scientists, and professionals

in drug development.

Disclaimer: Specific stability and storage data for 3-(Dipropylamino)propane-1,2-diol is
limited. The information provided below is largely based on data from structurally similar

compounds, such as 3-(dimethylamino)propane-1,2-diol and 3-(diethylamino)propane-1,2-diol,

and should be used as a general guideline.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 3-(Dipropylamino)propane-1,2-diol?

A1: To ensure the stability and integrity of 3-(Dipropylamino)propane-1,2-diol, it should be

stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2] It is crucial to

protect the compound from moisture and incompatible materials.[2]

Q2: What materials are incompatible with 3-(Dipropylamino)propane-1,2-diol?

A2: Based on information for similar compounds, 3-(Dipropylamino)propane-1,2-diol should

be kept away from strong acids, strong bases, and strong oxidizing agents.[2] Contact with

copper, aluminum, and their alloys should also be avoided.[2]
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Q3: What is the expected shelf life of 3-(Dipropylamino)propane-1,2-diol?

A3: While specific data for 3-(Dipropylamino)propane-1,2-diol is not readily available, similar

alkanolamines are generally stable for years if stored under the recommended conditions. For

specific product shelf life, it is always best to consult the certificate of analysis provided by the

supplier.

Q4: Are there any signs of degradation I should look for?

A4: Visual signs of degradation can include a change in color (e.g., darkening or yellowing), the

development of a strong odor, or the formation of precipitates. If any of these are observed, the

compound's purity should be re-evaluated before use.

Q5: How should I handle 3-(Dipropylamino)propane-1,2-diol in the laboratory?

A5: Always handle this compound in a well-ventilated area, preferably within a fume hood.[1]

Use appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles with side shields, and a lab coat.[1] Avoid inhalation of vapors and direct contact

with skin and eyes.[1][2]
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Issue Possible Cause Recommended Action

Unexpected experimental

results

Compound degradation due to

improper storage.

- Verify that the compound has

been stored according to the

recommended conditions

(cool, dry, well-ventilated,

tightly sealed).- Check for any

visual signs of degradation.- If

degradation is suspected, re-

purify the compound or use a

fresh batch.

Precipitate formation in

solution

- Low solubility in the chosen

solvent.- Reaction with an

incompatible solvent or solute.

- Confirm the solubility of the

compound in your chosen

solvent.- Ensure all

components of the solution are

compatible.- Gentle warming

or sonication may help to

redissolve the precipitate if it is

a solubility issue.

Discoloration of the compound

- Exposure to air, light, or

contaminants.- Reaction with

the storage container.

- Store the compound in an

amber glass vial to protect it

from light.- Ensure the

container is properly sealed to

minimize air exposure.- Use

high-purity, inert storage

containers.

Physicochemical Properties of Structurally Similar
Compounds
The following table summarizes key physicochemical properties of 3-(dimethylamino)propane-

1,2-diol and 3-(diethylamino)propane-1,2-diol, which can provide an estimate for the properties

of 3-(dipropylamino)propane-1,2-diol.
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Property
3-
(Dimethylamino)propane-
1,2-diol

3-(Diethylamino)propane-
1,2-diol

Molecular Formula C5H13NO2 C7H17NO2

Molecular Weight 119.16 g/mol [3][4] 147.22 g/mol [4]

Boiling Point 216-217 °C[4] 233-235 °C[4]

Density 1.004 g/mL at 25 °C[4] 0.965 g/mL at 25 °C[4]

Refractive Index n20/D 1.4609[4] n20/D 1.4602[4]

Flash Point 105 °C (221 °F)[4] Not available

Experimental Protocols
General Handling and Weighing Protocol

Preparation: Before handling the compound, ensure you are in a well-ventilated laboratory

space and are wearing the appropriate PPE (lab coat, gloves, safety goggles).

Container Acclimatization: If the compound has been stored in a refrigerator or freezer, allow

the sealed container to equilibrate to room temperature before opening. This prevents

condensation of atmospheric moisture into the compound.

Weighing: Open the container in a fume hood. Use a clean, dry spatula to transfer the

desired amount of the compound to a tared weighing vessel.

Sealing: Immediately after dispensing, securely seal the container to minimize exposure to

air and moisture.

Dissolution: If preparing a solution, add the weighed compound to the appropriate solvent in

a suitable flask. Mix gently until fully dissolved.

Cleanup: Clean any spills immediately. Dispose of any contaminated materials according to

your institution's hazardous waste disposal guidelines.
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Visualizations
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Caption: General experimental workflow for handling 3-(Dipropylamino)propane-1,2-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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